N-(3-chloro-2-methylphenyl)-1-phenylmethanesulfonamide

• IUPAC Name: N-(3-chloro-2-methylphenyl)-1-phenylmethanesulfonamide
• InChI: InChI=1S/C14H14ClNO2S/c1-11-13(15)8-5-9-14(11)16-19(17,18)10-12-6-3-2-4-7-12/h2-9,16H,10H2,1H3
• InChI Key: KEEXJKXMOPOAHK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NS(=O)(=O)CC2=CC=CC=C2
• Molecular Formula: C14H14ClNO2S
• Molecular Weight: 295.8 g/mol

Description

N-(3-chloro-2-methylphenyl)-1-phenylmethanesulfonamide, commonly known as CMPS, is a sulfonamide-based compound that has been widely used in scientific research. This compound has been found to have a variety of biochemical and physiological effects, making it a valuable tool for investigating various biological processes.

Mechanism of Action

CMPS inhibits CA enzymes by binding to the zinc ion in the active site of the enzyme. This binding prevents the enzyme from catalyzing the hydration of carbon dioxide, which is a critical step in many biological processes. The inhibition of CA enzymes by CMPS has been found to have a range of biochemical and physiological effects, which we will discuss in the following section.
Biochemical and Physiological Effects
The inhibition of CA enzymes by CMPS has been found to have a range of biochemical and physiological effects. For example, CMPS has been shown to reduce intraocular pressure in the eye, making it a potential treatment for glaucoma. Additionally, CMPS has been found to have anticonvulsant properties, making it a potential treatment for epilepsy. Finally, CMPS has been found to inhibit bone resorption, making it a potential treatment for osteoporosis.

Advantages and Limitations for Lab Experiments

One advantage of using CMPS in lab experiments is its ability to selectively inhibit CA enzymes. This selectivity allows researchers to investigate the specific role of CA enzymes in various biological processes. Additionally, CMPS is a relatively stable compound, making it easy to handle and store. However, one limitation of using CMPS in lab experiments is its potential toxicity. CMPS has been found to have cytotoxic effects on certain cell lines, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on CMPS. One area of interest is the development of more potent and selective CA inhibitors based on the CMPS structure. Additionally, research could focus on investigating the role of CA enzymes in other biological processes, such as cancer progression. Finally, research could investigate the potential use of CMPS as a therapeutic agent in other diseases, such as Alzheimer's disease.

Synthesis Methods

The synthesis of CMPS involves the reaction of 3-chloro-2-methylbenzenesulfonyl chloride with aniline in the presence of a base such as triethylamine. This reaction results in the formation of CMPS as a white solid, which can be purified using recrystallization techniques.

Scientific Research Applications

CMPS has been extensively used in scientific research due to its ability to inhibit carbonic anhydrase (CA) enzymes. CA enzymes play a crucial role in many biological processes, including respiration, acid-base balance, and bone resorption. The inhibition of CA enzymes by CMPS has been found to have therapeutic potential in the treatment of diseases such as glaucoma, epilepsy, and osteoporosis.